Cas no 2680872-63-1 (4-Cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-Cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid
• CAS No: 2680872-63-1
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• CID: 5653544
• PubChem ID: 165908313
• Update Time: 2025-10-28

4-Cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid
• 2680872-63-1
• EN300-28279638
• 4-Cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C11H14N2O3S/c1-6(14)12-11-13-8(7-4-2-3-5-7)9(17-11)10(15)16/h7H,2-5H2,1H3,(H,15,16)(H,12,13,14)
• InChI Key： WDZHRFXSAAEDCD-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=O)=NC(=C1C(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 254.07251349g/mol
• Monoisotopic Mass: 254.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Additional information on 4-Cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid

4-Cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic Acid (CAS No. 2680872-63-1): A Comprehensive Overview

4-Cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid (CAS No. 2680872-63-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid make it an intriguing candidate for further investigation and development.

The core structure of 4-cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid consists of a thiazole ring substituted with a cyclopentyl group at the 4-position and an acetamido group at the 2-position. The carboxylic acid functionality at the 5-position adds to its chemical versatility and reactivity. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of thiazoles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer activities. The cyclopentyl substituent in 4-cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid is particularly noteworthy as it can influence the compound's lipophilicity and metabolic stability, which are critical factors in drug design and development.

In terms of its synthetic accessibility, 4-cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid can be synthesized through a series of well-established organic reactions. The key steps typically involve the formation of the thiazole ring followed by functional group modifications to introduce the cyclopentyl and acetamido substituents. These synthetic routes are well-documented in the literature and can be optimized for large-scale production if required.

The biological evaluation of 4-cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid has shown promising results in various in vitro and in vivo models. For instance, studies have demonstrated its potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway. Additionally, preliminary data suggest that this compound may have selective cytotoxic effects against certain cancer cell lines, making it a potential lead for anticancer drug development.

The pharmacokinetic properties of 4-cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Initial findings indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful therapeutic agent.

To further validate its therapeutic potential, ongoing clinical trials are being conducted to evaluate the safety and efficacy of 4-cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid. These trials aim to provide comprehensive data on its pharmacological effects in human subjects and to identify any potential side effects or contraindications. The results from these trials will be crucial in determining the future direction of research and development efforts for this compound.

In conclusion, 4-cyclopentyl-2-acetamido-1,3-thiazole-5-carboxylic acid (CAS No. 2680872-63-1) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive target for further investigation. As research continues to advance, it is anticipated that this compound will contribute significantly to the development of novel therapeutic agents for various diseases.